Cas no 61830-01-1 (2-Quinolinecarboxylicacid,3-mercapto-(9CI))

• Product name: 2-Quinolinecarboxylicacid,3-mercapto-(9CI)
• CAS No: 61830-01-1
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• CID: 955503
• PubChem ID: 12361216

2-Quinolinecarboxylicacid,3-mercapto-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylicacid,3-mercapto-(9CI)
• 2-Quinolinecarboxylic acid, 3-mercapto-
• 61830-01-1
• 3-Mercaptoquinoline-2-carboxylic acid
• CHEMBL3252129
• DB-271248

• Inchi： InChI=1S/C10H7NO2S/c12-10(13)9-8(14)5-6-3-1-2-4-7(6)11-9/h1-5,14H,(H,12,13)
• InChI Key： XLWSKNOERDLKKB-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=C(C(=N2)C(=O)O)S

Computed Properties

• Exact Mass: 205.01974964g/mol
• Monoisotopic Mass: 205.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids